Cas no 1261966-22-6 (6-(3-Chloro-5-fluorophenyl)-2-formylphenol)

• Product Name: 6-(3-Chloro-5-fluorophenyl)-2-formylphenol
• CAS No: 1261966-22-6
• MF: C₁₃H₈ClFO₂
• MW: 250.652826309204
• MDL: MFCD18314762
• CID: 2766499
• PubChem ID: 53220475
• Update Time: 2025-10-30

6-(3-Chloro-5-fluorophenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18314762
• 6-(3-CHLORO-5-FLUOROPHENYL)-2-FORMYLPHENOL
• DTXSID60685211
• 3'-Chloro-5'-fluoro-2-hydroxy[1,1'-biphenyl]-3-carbaldehyde
• 6-(3-Chloro-5-fluorophenyl)-2-formylphenol, 95%
• 1261966-22-6
• 6-(3-Chloro-5-fluorophenyl)-2-formylphenol

• MDL： MFCD18314762
• Inchi： 1S/C13H8ClFO2/c14-10-4-9(5-11(15)6-10)12-3-1-2-8(7-16)13(12)17/h1-7,17H
• InChI Key： FLPWMRLMYVEOOD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)C1C=CC=C(C=O)C=1O)F

Computed Properties

• Exact Mass: 250.0196853Da
• Monoisotopic Mass: 250.0196853Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 6-(3-Chloro-5-fluorophenyl)-2-formylphenol

Comprehensive Overview of 6-(3-Chloro-5-fluorophenyl)-2-formylphenol (CAS No. 1261966-22-6)

6-(3-Chloro-5-fluorophenyl)-2-formylphenol (CAS No. 1261966-22-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluorophenyl and formylphenol functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, combining halogenated aromatic rings with an aldehyde group, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for halogenated aromatic compounds like 6-(3-Chloro-5-fluorophenyl)-2-formylphenol has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential to modulate biological pathways, as the chloro and fluoro substituents enhance binding affinity to specific protein targets. This aligns with the growing trend of precision medicine and green chemistry, where efficiency and environmental impact are prioritized.

The synthesis of CAS No. 1261966-22-6 typically involves multi-step organic reactions, including cross-coupling and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to improve yield and reduce waste, addressing the industry's shift toward sustainable manufacturing. These innovations resonate with the broader push for circular economy practices in chemical production.

From an analytical perspective, 6-(3-Chloro-5-fluorophenyl)-2-formylphenol is characterized using techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity and confirm structural integrity, which are crucial for its application in high-value pharmaceuticals. The compound's stability under various conditions is also a key focus, as it impacts storage and handling protocols.

Market trends indicate rising interest in fluorinated compounds, driven by their metabolic stability and lipophilicity in drug design. 6-(3-Chloro-5-fluorophenyl)-2-formylphenol exemplifies this trend, with patents highlighting its use in kinase inhibitors and antimicrobial agents. Such applications are frequently searched in academic and industrial databases, reflecting the compound's relevance to infectious disease research and cancer therapeutics.

In conclusion, CAS No. 1261966-22-6 represents a convergence of structural ingenuity and practical utility in modern chemistry. Its role in advancing life sciences and material innovation underscores the importance of continued research into halogenated aromatics. As industries prioritize eco-friendly synthesis and molecular diversity, this compound is poised to remain a focal point in scientific and commercial discussions.